AzGGK
Overview
Description
AzGGK is a novel site-specific probe for ubiquitylation and sumoylation, allowing the site-specific attachment of ubls to nonrefoldable, multidomain proteins and enabling inducible and ubiquitin-ligase-independent ubiquitylation of proteins in mammalian cells
Scientific Research Applications
1. Bioinformatics and Genomic Analysis
Kyoto Encyclopedia of Genes and Genomes (KEGG) is a key resource in bioinformatics, providing comprehensive databases for the systematic analysis of gene functions, linking genomic information with higher-order functional data. This includes gene catalogs for all completely sequenced genomes and many partial genomes, with up-to-date annotation of gene functions. The use of KEGG for bioinformatics research extends to reconstructing biochemical pathways from complete genome sequences and predicting gene regulatory networks from gene expression profiles (Ogata et al., 1999).
2. Database and Laboratory Information Systems
The Arizona Database Laboratory (AZDBLab) is an example of a database-oriented research infrastructure used for large-scale empirical studies across multiple Database Management Systems (DBMS). This type of research is crucial for understanding the behavior of query optimizers and can involve millions of queries on different DBMSes. AZDBLab exemplifies how advanced database systems can be leveraged for scientific research, facilitating extensive empirical studies and automatic analysis of queries (Suh et al., 2014).
3. Environmental and Ecological Research
Research on the treatment of textile wastewater containing toxic substances demonstrates the application of scientific knowledge in addressing environmental challenges. A study on haloalkaliphilic bacterial consortium's ability to treat wastewater containing azo dyes and chromium (VI) illustrates this application. The research showed significant decolorization and degradation of pollutants, highlighting the role of scientific research in developing eco-friendly solutions for environmental issues (Biju et al., 2021).
4. Clinical and Medical Research
The integration of crowdsourcing platforms like Amazon Mechanical Turk (MTurk) in clinical research has transformed the speed and scale at which studies can be conducted. MTurk facilitates streamlined participant recruitment and data collection for clinical studies, demonstrating the expanding role of digital platforms in scientific research (Chandler & Shapiro, 2016).
properties
Product Name |
AzGGK |
|---|---|
Molecular Formula |
C10H18N6O4 |
Molecular Weight |
286.292 |
IUPAC Name |
N6-((2-Azidoacetyl)glycyl)-L-lysine |
InChI |
InChI=1S/C10H18N6O4/c11-7(10(19)20)3-1-2-4-13-8(17)5-14-9(18)6-15-16-12/h7H,1-6,11H2,(H,13,17)(H,14,18)(H,19,20)/t7-/m0/s1 |
InChI Key |
LHBGWFVWCZJIBG-ZETCQYMHSA-N |
SMILES |
N[C@@H](CCCCNC(CNC(CN=[N+]=[N-])=O)=O)C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AzGGK |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
